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Compound of Interest

Compound Name: EMD-1204831

Cat. No.: B1150073

Get Quote

Executive Summary

EMD-1204831 (CAS: 1100598-15-9) is a potent, ATP-competitive inhibitor of the
mesenchymal-epithelial transition factor (c-Met) receptor tyrosine kinase, exhibiting an 1C50 of

~9 nM [1].[1][2] It is critical for research involving HGF-dependent and independent tumor
growth, particularly in gastric and lung cancer models.[1]

This application note provides a rigorous technical framework for the long-term storage and
handling of EMD-1204831 at -20°C. Improper handling—specifically repeated freeze-thaw
cycles of DMSO solvated stocks—is the primary cause of experimental variance and
compound degradation.[1] This guide outlines self-validating protocols to ensure
pharmacological consistency.

Stability & Storage Specifications

The stability of EMD-1204831 is strictly dependent on physical state (solid vs. solution) and
moisture exclusion.[1]
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Table 1: Storage Stability Matrix

Critical Handling

Form Temperature Shelf Life .
Requirement
] - Desiccate; protect
Solid (Lyophilized) -20°C 3 Years ]
from light.[1]
) N Short-term staging
Solid (Lyophilized) 4°C 2 Years
only.[1]
_ Recommended.
Stock Solution ) )
-80°C 6 Months Aliquot to single-use
(DMSO) .
vials.[1]

) Acceptable. Max 1
Stock Solution

-20°C 1 Month freeze-thaw cycle
(DMSO)
allowed.[1]
) Prepare fresh daily.[1]
Aqueous Working Sol.  4°C/RT <12 Hours

Do not store.

Mechanism of Degradation at -20°C

While EMD-1204831 is chemically stable, the primary risk at -20°C in solution (DMSO) is
hygroscopicity.[1] DMSO is highly hygroscopic; at -20°C, it freezes.[1] Repeated thawing pulls
atmospheric moisture into the vial, leading to:

o Compound Precipitation: Water reduces solubility, causing micro-precipitates that alter
effective concentration.[1]

o Hydrolysis: Although the core structure is robust, moisture can accelerate degradation over
extended periods.[1]

Protocol A: Reconstitution and Aliquoting (The
"Golden Batch" Method)

Objective: Create a high-concentration stock solution that eliminates freeze-thaw degradation
risks.[1]
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Materials
o EMD-1204831 Solid (e.g., 5 mg vial).[1]

e Anhydrous DMSO (Dimethyl Sulfoxide), 299.9%, stored over molecular sieves.[1]
e Amber glass vials or light-proof polypropylene microcentrifuge tubes.[1]

» Desiccator cabinet.[1]

Step-by-Step Methodology

o Equilibration: Remove the product vial from -20°C storage and place it in a desiccator. Allow
it to warm to Room Temperature (RT) for at least 1 hour before opening.

o Causality: Opening a cold vial introduces condensation immediately, compromising the
remaining powder.[1]

o Calculation: Calculate the volume of DMSO required for a 10 mM or 50 mM master stock.
o Formula:

[1]
o Example: For 5 mg at 10 mM:
1]
» Solvation: Add Anhydrous DMSO. Vortex for 30 seconds.[1]

o Visual Check: Solution must be clear. If particles persist, sonicate at 40 kHz for 5 minutes
(water bath temp < 30°C).

 Aliquoting (Critical Step): Do NOT store the bulk stock. Immediately dispense into single-use
aliquots (e.g., 20-50 pL) into light-proof tubes.

o Cryopreservation: Seal tubes with Parafilm to prevent evaporation/moisture entry.[1] Snap-
freeze in liquid nitrogen or dry ice/ethanol bath before transferring to -20°C or -80°C.
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Mechanistic Visualization: c-Met Inhibition

EMD-1204831 functions by competitively binding to the ATP pocket of the intracellular kinase
domain of c-Met, preventing autophosphorylation and downstream signaling.[1]
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Figure 1: Mechanism of Action. EMD-1204831 competes with ATP at the c-Met kinase domain,
blocking HGF-induced signaling cascades (PISK/AKT, RAS/MAPK) [1][2].[1]

Protocol B: In Vitro Validation (Western Blot)
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Objective: Verify the activity of stored EMD-1204831 by measuring inhibition of HGF-induced c-
Met phosphorylation (Tyr1234/1235).[1]

Reagents

e Cell Line: EBC-1 (c-Met amplified) or A549 (HGF-dependent).[1]
e Stimulant: Recombinant Human HGF (50 ng/mL).[1]

e Antibodies: Anti-p-Met (Tyr1234/1235), Anti-Total Met, Anti-GAPDH.[1]

Workflow

o Seeding: Plate cells in 6-well plates (0.5 x 1076 cells/well) in complete media. Incubate 24h.
o Starvation: Wash with PBS and replace with serum-free media for 12—16 hours.

o Rationale: Reduces basal phosphorylation noise, maximizing the HGF signal window.[1]
e Treatment:

o Thaw one aliquot of EMD-1204831 (do not refreeze).[1]

o Prepare serial dilutions in serum-free media (e.g., 0, 1, 10, 100, 1000 nM).

o Treat cells for 1 hour at 37°C.

» Stimulation: Add HGF (final conc. 50 ng/mL) directly to the media containing the inhibitor.[1]
Incubate for 15 minutes.

e Lysis: Immediately place plate on ice, wash with cold PBS, and add RIPA buffer containing
protease/phosphatase inhibitors.[1]

e Readout: Perform Western Blot.

o Success Criteria: Dose-dependent reduction of p-Met bands compared to the "HGF-only"
control.[1] Complete ablation should be observed >100 nM [1].[1]
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Troubleshooting & FAQs

Q: My stock solution has precipitated at -20°C. Can | heat it? A: Yes, but cautiously. Warm to
37°C in a water bath and vortex. If precipitate remains, the concentration is compromised.[1]
Do not heat above 40°C as thermal degradation may occur.[1]

Q: Can | use EMD-1204831 for in vivo studies? A: Yes. However, DMSO is toxic in high
volumes.[1] For in vivo delivery, formulate using a vehicle such as 10% DMSO + 40% PEG300
+ 5% Tween 80 + 45% Saline.[1] This mixture must be prepared fresh immediately before
injection [3].

Q: Why is the IC50 higher in my assay than the reported 9 nM? A: This is often due to high ATP
concentration in the assay (since EMD-1204831 is ATP-competitive) or high serum binding if
FBS is present.[1] Perform assays in low-serum conditions for potency checks.

References

e Bladt, F., et al. (2013).[1][2][3][4][5][6][7][8] "EMD 1214063 and EMD 1204831 constitute a
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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